3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C9H10N4O/c1-3-6-14-9-5-4-8-11-10-7(2)13(8)12-9/h3-5H,1,6H2,2H3
• InChI Key: MKDUMAXIYMQOCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)OCC=C
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

“3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine” is a chemical compound with the molecular formula C9H10N4O. It belongs to the class of compounds known as triazolopyridazines.

Scientific Research Applications

Synthesis and Characterization

• Pyridazine derivatives like 3-Methyl-6-prop-2-enoxy-[1,2,4]triazolo[4,3-b]pyridazine have shown significant biological properties, including anti-tumor and anti-inflammatory activities. These compounds have been synthesized and characterized using techniques like NMR, IR, mass spectral studies, and X-ray diffraction. Density functional theory (DFT) calculations complement these studies by providing insights into molecular properties such as HOMO-LUMO energy levels, energy gap, and other quantum chemical parameters (Sallam et al., 2021).

Potential Medicinal Uses

• Some derivatives of triazolo[4,3-b]pyridazine have been evaluated for their potential as anxiolytic agents. For instance, 3-Methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-triazolo[4,3-b] pyridazine has been synthesized and labeled for studies in absorption and metabolism (May & Lanzilotti, 1984).
• Certain triazolo[4,3-b]pyridazine derivatives show promising antiviral activity against hepatitis-A virus (HAV), indicating potential uses in antiviral drug development (Shamroukh & Ali, 2008).

Antidiabetic Applications

• Triazolo-pyridazine-6-yl-substituted piperazines have been synthesized and evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, suggesting a role in anti-diabetic medications. These compounds have been tested for their antioxidant and cytotoxicity potentials, indicating their suitability for further exploration in diabetes treatment (Bindu, Vijayalakshmi, & Manikandan, 2019).

Antiproliferative Effects

• Certain [1,2,4]triazolo[4,3-b]pyridazine derivatives have been shown to inhibit the proliferation of endothelial and tumor cells, suggesting potential applications in cancer treatment (Ilić et al., 2011).

Agrochemical Uses

• Pyridazine derivatives are also used in agriculture as molluscicidal, anti-feedant, insecticidal, herbicidal, plant growth regulators, and other agrochemicals. Their effectiveness against specific pathogens like fungi has been studied, further supporting their agrochemical applications (Sallam et al., 2022).

Development of High-Energy Materials

• [1,2,4]Triazolo[4,3-b]pyridazine has been explored as a building block for low-sensitivity high-energy materials, indicating potential uses in materials science, especially in the development of energetic materials with controlled detonation properties (Chen et al., 2021).